Cas no 1008498-13-2 (1-(pyridazin-4-yl)ethan-1-amine)

1-(Pyridazin-4-yl)ethan-1-amine is a pyridazine derivative featuring an amine functional group at the ethyl position, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyridazine core offers distinct electronic properties, enhancing reactivity in heterocyclic chemistry applications. The compound’s amine group provides a versatile handle for further functionalization, enabling the development of targeted bioactive molecules. Its structural specificity contributes to potential applications in drug discovery, particularly in the design of kinase inhibitors or CNS-active compounds. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. This compound is suited for research and industrial use where precise molecular modifications are critical.

1-(pyridazin-4-yl)ethan-1-amine structure

1008498-13-2 structure

Product Name:1-(pyridazin-4-yl)ethan-1-amine

CAS No:1008498-13-2

MF:C₆H₉N₃

MW:123.155760526657

MDL:MFCD13193355

CID:1027078

PubChem ID:55281147

Update Time:2025-10-14

1-(pyridazin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(Pyridazin-4-yl)ethanamine
- 1-(Pyridazin-4-yl)ethamine
- 1-pyridazin-4-ylethanamine
- 1-(pyridazin-4-yl)ethan-1-amine
- EN300-1236598
- F2147-1591
- MFCD29924687
- SCHEMBL311571
- J-503611
- AMY7014
- SY383757
- P18973
- (R)-1-(Pyridazin-4-yl)ethanamine
- MFCD32834963
- 1253794-45-4
- 4-Pyridazinemethanamine, alpha-methyl-
- DTXSID60717369
- 2166255-04-3
- PB22705
- AKOS006338119
- 1008498-13-2
- DB-345411
- 4-Pyridazinemethanamine, alpha-methyl-, (alphaR)-
- SY383760
- (S)-1-(Pyridazin-4-yl)ethanamine
- CS-0053746
- MDL： MFCD13193355
- Inchi： 1S/C6H9N3/c1-5(7)6-2-3-8-9-4-6/h2-5H,7H2,1H3
- InChI Key： KUXWBGLSIGPVNA-UHFFFAOYSA-N
- SMILES： NC(C)C1=CN=NC=C1

Computed Properties

Exact Mass: 123.079647300g/mol
Monoisotopic Mass: 123.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 84.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 51.8Å²

1-(pyridazin-4-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM102361-1g	1-(Pyridazin-4-yl)ethanamine	1008498-13-2	95%	1g	$430	2021-08-06
TRC	P840783-5mg	1-(Pyridazin-4-yl)ethanamine	1008498-13-2		5mg	$ 50.00	2022-06-03
TRC	P840783-10mg	1-(Pyridazin-4-yl)ethanamine	1008498-13-2		10mg	$ 70.00	2022-06-03
TRC	P840783-50mg	1-(Pyridazin-4-yl)ethanamine	1008498-13-2		50mg	$ 295.00	2022-06-03
Chemenu	CM102361-1g	1-(Pyridazin-4-yl)ethanamine	1008498-13-2	95%+	1g	$571	2023-03-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB07931-5g	1-(pyridazin-4-yl)ethan-1-amine	1008498-13-2	95%	5g	$2250	2023-09-07
Alichem	A029186930-1g	1-(Pyridazin-4-yl)ethanamine	1008498-13-2	95%	1g	$400.00	2023-09-04
eNovation Chemicals LLC	Y0979735-5g	1-(pyridazin-4-yl)ethanamine	1008498-13-2	95%	5g	$2400	2024-08-02
eNovation Chemicals LLC	D494185-250MG	1-(pyridazin-4-yl)ethan-1-amine	1008498-13-2	97%	250mg	$260	2024-05-23
eNovation Chemicals LLC	D494185-500MG	1-(pyridazin-4-yl)ethan-1-amine	1008498-13-2	97%	500mg	$520	2024-05-23